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Compound of Interest

Compound Name: Lilac aldehyde

Cat. No.: B1206004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lilac aldehyde, a monoterpene aldehyde with a characteristic floral scent, exists as a mixture

of eight possible stereoisomers. These isomers arise from three chiral centers in the molecule,

leading to significant variations in their chemical and biological properties. While renowned in

the fragrance industry, the distinct biological activities of individual lilac aldehyde
stereoisomers are an emerging area of scientific interest. This technical guide provides an in-

depth overview of the commercial availability of lilac aldehyde and its stereoisomers, details

on suppliers, and relevant technical information for researchers and drug development

professionals.

Chemical Identity and Stereoisomers
The general structure of lilac aldehyde is 2-(5-methyl-5-vinyl-tetrahydrofuran-2-yl)propanal.

The different stereoisomers are designated as lilac aldehyde A, B, C, D, and so on. The

specific spatial arrangement of the substituents at the three chiral centers defines each isomer.
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Stereoisomer CAS Number

(±)-Lilac Aldehyde (racemic mixture) 67920-63-2

Lilac Aldehyde A ((2R,2'S,5'S)-) 53447-46-4[1]

Lilac Aldehyde B ((2S,2'S,5'S)-) 53447-45-3

Lilac Aldehyde C ((2S,2'R,5'S)-) 53447-48-6[2][3]

Lilac Aldehyde D ((2R,2'R,5'S)-) 53447-47-5

(2R,2'S,5'R)-Lilac Aldehyde 526214-73-3[4]

(2S,2'R,5'R)-Lilac Aldehyde 526214-71-1[5]

It is crucial for researchers to specify the desired stereoisomer when sourcing lilac aldehyde,

as the biological effects can be highly stereospecific.

Commercial Availability and Suppliers
The commercial availability of lilac aldehyde varies significantly depending on whether a

racemic mixture or a specific stereoisomer is required.

Racemic (±)-Lilac Aldehyde (CAS 67920-63-2):

The racemic mixture is the most readily available form of lilac aldehyde. It is offered by several

chemical suppliers, often for use in the flavor and fragrance industry.

Supplier Purity
Available
Quantities

Notes

Parchem -
Bulk and R&D

quantities
-

The Good Scents

Company
- Varies by supplier

Lists multiple

suppliers.

Chemical Sources

Association
- -

Can be contacted for

flavor applications.[6]
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Specific Stereoisomers:

The commercial availability of individual stereoisomers is limited, and they are often available in

smaller quantities for research purposes. Some suppliers may offer custom synthesis services

for specific isomers that are not readily in stock.

Isomer Supplier Purity
Available
Quantities

Notes

Lilac Aldehyde A - - - -

Lilac Aldehyde B Vulcanchem - -
Inquire for

availability.

Lilac Aldehyde C EvitaChem - -

Found in

Lonicera

japonica.[2]

Lilac Aldehyde D - - - -

Other Isomers BOC Sciences
Custom

Synthesis
Varies

Offers custom

synthesis of

chiral

compounds.

Note: Purity, price, and availability are subject to change and should be confirmed directly with

the suppliers. Researchers may need to engage with companies specializing in chiral synthesis

to obtain specific, high-purity stereoisomers.[7][8][9]

Experimental Protocols
Synthesis of Lilac Aldehyde Stereoisomers
A general synthetic route to lilac aldehyde stereoisomers involves the oxidation of the

corresponding lilac alcohols. A common method employs Dess-Martin periodinane (DMP) as

the oxidizing agent.

General Procedure for Dess-Martin Oxidation:
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Dissolve the desired lilac alcohol stereoisomer in anhydrous dichloromethane (DCM) under

an inert atmosphere (e.g., argon).

Add Dess-Martin periodinane (1.1-1.5 equivalents) to the solution.

Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress

by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate (NaHCO₃) and a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

Extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate

(MgSO₄).

Concentrate the solution under reduced pressure to yield the crude lilac aldehyde.

Purification
Purification of the synthesized lilac aldehyde is typically achieved by flash column

chromatography on silica gel. The choice of solvent system for elution will depend on the

polarity of the specific isomer and any impurities present.

Analysis
The stereoisomeric purity of lilac aldehyde is critical for biological studies. Enantioselective

gas chromatography (GC) is the method of choice for separating and quantifying the different

stereoisomers.

Typical GC-MS Parameters:

Column: A chiral stationary phase column is essential for separating the stereoisomers.

Carrier Gas: Helium is commonly used.

Injector and Detector Temperature: Typically set around 250 °C.
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Oven Temperature Program: A temperature gradient is programmed to ensure optimal

separation of the isomers.

Detection: Mass spectrometry (MS) is used for identification and quantification.

Biological Activity and Signaling Pathways
While the primary application of lilac aldehyde has been in the fragrance industry, aldehydes

as a class of molecules are known to be biologically active. They can modulate various cellular

processes, though specific research on the signaling pathways of lilac aldehyde in the context

of drug development is limited.

Aldehydes, being reactive electrophilic species, can interact with cellular nucleophiles such as

proteins and DNA. This reactivity can lead to the activation of cellular stress response

pathways. For instance, some aldehydes are known to activate the NF-κB and YAP signaling

pathways, which are involved in inflammation, cell proliferation, and apoptosis. The enzyme

aldehyde dehydrogenase 2 (ALDH2) plays a crucial role in detoxifying aldehydes within the

cell.

Further research is needed to elucidate the specific signaling pathways modulated by individual

lilac aldehyde stereoisomers. Such studies could reveal novel therapeutic targets for drug

development.

Signaling Pathway Diagrams
As specific signaling pathways for lilac aldehyde are not yet well-defined in the scientific

literature, a generalized workflow for investigating the biological activity of a novel compound

like a lilac aldehyde stereoisomer is presented below.
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Experimental Workflow for Investigating Lilac Aldehyde Bioactivity
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Caption: A generalized experimental workflow for investigating the bioactivity of lilac aldehyde
isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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